Cas no 2171758-61-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid
• CAS No: 2171758-61-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6212399
• PubChem ID: 165559076
• Update Time: 2025-05-19

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpent-4-enamido]cyclobutane-1-carboxylic acid
• EN300-1505529
• 2171758-61-3

• Inchi： 1S/C26H28N2O5/c1-3-9-22(23(29)28(2)26(24(30)31)14-8-15-26)27-25(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h3-7,10-13,21-22H,1,8-9,14-16H2,2H3,(H,27,32)(H,30,31)
• InChI Key： VHUWBSFXUWGABM-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C)C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic Acid (CAS No. 2171758-61-3)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171758-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring and a fluorinated aromatic group. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a N-methylpent-4-enamide moiety, which is connected to a cyclobutane ring through an amide bond. The amine functionality is further modified by a fluoren-9-ylmethoxycarbonyl group, which is a protective group commonly used in peptide synthesis but also serves as a key pharmacophore in drug design. This combination of structural features makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic rings due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluoren-9-yl moiety in this compound is particularly noteworthy, as it has been shown to contribute to the overall bioactivity of several drug candidates. Studies have demonstrated that fluorinated compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts, making them attractive for the development of new drugs.

The cyclobutane ring present in the structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid also plays a crucial role in determining its biological activity. Cycloalkanes are known to influence the conformational flexibility of molecules, which can affect their interaction with biological targets. The rigid cyclobutane ring can help stabilize the three-dimensional structure of the compound, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the biological activity of complex molecules like this one. These tools have been instrumental in identifying potential lead compounds for drug development and optimizing their structures for improved efficacy and safety. The use of high-throughput screening techniques has further accelerated the discovery process, allowing researchers to rapidly assess the activity of large libraries of compounds.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and expanding therapeutic options. The unique structural features of this compound make it an interesting candidate for further exploration. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules or as a starting point for generating novel derivatives with enhanced biological activity.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure of this compound. These techniques provide detailed information about the molecular architecture, confirming the presence of all predicted functional groups and confirming the absence of impurities. Such detailed structural characterization is essential for understanding the chemical behavior and biological activity of novel compounds.

The potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidocyclobutane-1-carboxylic acid extend beyond basic research. Given its unique structural features and promising pharmacological properties, it could serve as a valuable tool in drug discovery programs aimed at developing new treatments for various diseases. Its incorporation into more complex molecular frameworks may lead to the identification of novel therapeutic agents with improved efficacy and reduced side effects.

As research in medicinal chemistry continues to evolve, compounds like 1-2-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino-N-methylpent- 4 -enamidocyclobutane- 1 -carboxylic acid) (CAS No. 2171758- 61 -3) will play an increasingly important role in shaping the future of healthcare. Their complex structures and unique properties offer exciting opportunities for innovation, paving the way for new treatments that address unmet medical needs.